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Compound of Interest

Compound Name: 4,6-Dinitro-O-cresol

Cat. No.: B1670846

For Immediate Reference: Essential Safety and Handling Protocols for 4,6-Dinitro-O-cresol
(DNOC)

This guide provides critical, step-by-step safety and logistical information for researchers,
scientists, and drug development professionals working with 4,6-Dinitro-O-cresol (DNOC).
Adherence to these protocols is paramount to ensure personal safety and proper

environmental containment.

Personal Protective Equipment (PPE)

When handling 4,6-Dinitro-O-cresol, a comprehensive PPE ensemble is mandatory to prevent
exposure through inhalation, skin contact, or eye contact.[1]
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PPE Type

Specification

Eye/Face Protection

Chemical safety goggles and a face shield are
required.[1] For work with solutions, indirect-
vent, impact, and splash-resistant goggles

should be worn.[2]

Skin Protection

A chemical-resistant lab coat or a complete suit
iS necessary to protect against chemical
exposure.[1] Coveralls should be made of a

closely-woven material like nylon or cotton.[3]

Hand Protection

Appropriate chemical-resistant gloves (e.g.,
nitrile rubber) must be worn.[1][4] Always

inspect gloves for integrity before use.

Respiratory Protection

A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements or European Standard EN 149
must be followed. The specific type of respirator
depends on the airborne concentration of
DNOC.

Respiratory Protection Levels:

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safety_and_Handling_of_o_Cresol_d7.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0779.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safety_and_Handling_of_o_Cresol_d7.pdf
https://stacks.cdc.gov/view/cdc/19408/cdc_19408_DS1.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safety_and_Handling_of_o_Cresol_d7.pdf
http://www.pic.int/portals/5/dgds/dgd_dnoc_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Level Required Respirator

Any air-purifying full-facepiece respirator with an

Up to 2 mg/m3 ]
N95, R95, or P95 filter.[5]

Any air-purifying, full-facepiece respirator with

an N100, R100, or P100 filter.[5] A NIOSH-
Up to 5 mg/m? approved supplied-air respirator with a full

facepiece operated in a pressure-demand or

other positive-pressure mode is also an option.

[2]

A NIOSH-approved self-contained breathing
Above 5 mg/m?3 (Immediately Dangerous to Life apparatus (SCBA) with a full facepiece operated
and Health) in a pressure-demand or other positive-pressure
mode.[2]

Operational Plan for Safe Handling

All work with DNOC must be conducted within a certified chemical fume hood to minimize
inhalation exposure.[1]

Step-by-Step Handling Protocol:
e Preparation:
o Thoroughly read and understand the Safety Data Sheet (SDS) for 4,6-Dinitro-O-cresol.[1]

o Ensure a chemical fume hood, eyewash station, and safety shower are all operational and
accessible.[1]

o Assemble all necessary laboratory equipment and materials.
o Don the complete, appropriate PPE as specified above.[1]
e Handling:

o Conduct all manipulations of DNOC inside a designated and properly functioning chemical
fume hood.[1]
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[e]

To prevent static discharge when transferring the substance, ensure containers are
grounded and bonded.[1]

[e]

Handle the substance carefully to avoid the formation of dust and aerosols.[6]

o

Use the minimum quantity of DNOC necessary for the experiment.[1]

[¢]

Keep containers tightly sealed when not in use.[7]

Post-Experiment:

[¢]

Decontaminate all work surfaces and equipment that came into contact with DNOC.[1]

[¢]

Dispose of all waste in designated hazardous waste containers, adhering to institutional
and local regulations.[1]

[e]

Remove PPE in the correct sequence to prevent cross-contamination.[1]

[e]

Wash hands and face thoroughly with soap and water after completing work and before
leaving the laboratory.[1][2]
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Exposure Event

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Immediate Actions

Move to Fresh Air Remove Contaminated Clothing Rinse Mouth & Drink Water

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 4,6-Dinitro-O-cresol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670846#personal-protective-equipment-for-
handling-4-6-dinitro-o-cresol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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